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Compound of Interest

Compound Name: GSK3395879

Cat. No.: B15577275 Get Quote

An extensive review of publicly available scientific literature and clinical trial data reveals no

direct evidence or detailed studies on the specific effects of GSK3395879 on calcium signaling

pathways. Therefore, a comprehensive technical guide with quantitative data, detailed

experimental protocols, and specific signaling pathway diagrams as requested cannot be

constructed at this time.

Calcium signaling is a crucial and universal mechanism in cellular communication, governing a

vast array of physiological processes. An increase in intracellular calcium concentration, either

through release from internal stores like the endoplasmic reticulum or influx from the

extracellular environment, triggers a cascade of events.[1][2][3] These events are mediated by

calcium-binding proteins such as calmodulin and troponin C, which in turn modulate the activity

of various enzymes, ion channels, and transcription factors.[3][4][5] This intricate signaling

network regulates processes ranging from muscle contraction and neurotransmission to gene

expression and cell proliferation.[3]

Pharmacological modulation of calcium signaling is a significant area of research for the

development of novel therapeutics for a multitude of diseases.[4] Such modulators can target

different components of the signaling cascade, including G protein-coupled receptors (GPCRs),

phospholipase C (PLC), inositol 1,4,5-trisphosphate (IP3) receptors, and various calcium

channels.[1][2][4]

Despite a thorough search for information on GSK3395879, no specific data linking this

compound to the modulation of any of these calcium signaling components has been found in
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the public domain. Clinical trial registries and scientific databases do not currently contain

studies that would provide the necessary quantitative data on its effects on intracellular calcium

levels, descriptions of experimental methodologies used to assess these effects, or elucidation

of its mechanism of action within the calcium signaling framework.

In the absence of such fundamental data, the creation of the requested in-depth technical

guide, including data tables and detailed diagrams, is not feasible. Further research and

publication of preclinical or clinical studies by the developers of GSK3395879 will be required

to understand its potential interactions with calcium signaling pathways.

General Calcium Signaling Pathway and Potential
Points of Pharmacological Intervention
To provide a conceptual framework for researchers, the following diagrams illustrate a

generalized calcium signaling pathway and a typical experimental workflow for investigating the

effects of a compound on this pathway. These are provided for illustrative purposes and do not

represent the specific actions of GSK3395879.
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Caption: A generalized diagram of the GPCR-mediated calcium signaling pathway.
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Caption: A typical experimental workflow for assessing a compound's effect on calcium

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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